(3R)-3-(difluoromethoxy)piperidinehydrochloride
Overview
Description
Piperidine is a versatile organic compound that plays an integral role in numerous chemical reactions and industrial processes . It is an organic compound classified under the family of heterocyclic amines . Its structural configuration is a six-membered ring with five carbon atoms and one nitrogen atom .
Synthesis Analysis
The primary production of Piperidine involves the reaction of pentanenitrile with hydrogen in a process known as catalytic hydrogenation . Additionally, Piperidine can also be synthesized from pyridine through a reduction process . A more modern approach is the cyclization of 1,5-diaminopentane, derived from the dinitrile of adipic acid .Molecular Structure Analysis
Piperidine’s structural configuration is a six-membered ring with five carbon atoms and one nitrogen atom . The structure of “(3R)-3-(difluoromethoxy)piperidinehydrochloride” would be similar, with the addition of a difluoromethoxy group at the 3rd position in the ring.Chemical Reactions Analysis
Piperidine serves as a base in many reactions, and its nucleophilic character makes it an essential ingredient in various synthetic processes . It acts as a strong base for the deprotonation of carbonyl compounds .Physical and Chemical Properties Analysis
Piperidine is a clear, colorless liquid that has a characteristic odor . It is miscible with water and many organic solvents, indicating its highly polar nature .Scientific Research Applications
Synthesis and Chemical Properties
Divergent Synthesis of Piperidines
A study by Olofsson et al. (2006) demonstrates the divergent synthesis of various 3,5-dioxygenated piperidines with interesting pharmacological properties. This synthesis includes efficient transformation to cis-(3R,5S)-diacetate with excellent diastereoselectivity and high yield, highlighting the potential of (3R)-3-(difluoromethoxy)piperidinehydrochloride in creating diverse piperidine-based compounds (Olofsson, 2006).
Structural Investigation of Piperidine Derivatives
Dapporto et al. (2002) conducted a structural investigation on 3,5-trans disubstituted piperidine derivatives, including (3R,5R)-1-benzyl-3,5-difluoro-piperidine 1-oxide. This study, which includes X-ray and theoretical studies, provides valuable insights into the structural properties and potential applications of related piperidine derivatives (Dapporto, 2002).
Synthesis of Fluorinated N-Heterocycles
García-Vázquez et al. (2021) report a method to access analogs of fluorinated piperidines, showcasing the significance of this compound in the development of fluorinated N-heterocycles with potential pharmacological applications (García-Vázquez, 2021).
Pharmacological and Biological Studies
Histamine H3 Receptor Ligands
Wijtmans et al. (2010) explore compounds containing a 3-cyclobutoxy motif, a novel constraint in H3 receptor research. This study's methodology and findings are relevant to the research on this compound, as they illustrate the potential applications in developing new pharmacological agents (Wijtmans, 2010).
Discovery of H3 Antagonists for Cognitive Disorders
Brioni et al. (2011) discuss the discovery of histamine H3 antagonists, including 1-{3-[3-(4-chlorophenyl)propoxy]propyl}piperidine hydrochloride, for treating cognitive disorders. This study underscores the potential therapeutic applications of piperidine derivatives in neurological conditions (Brioni, 2011).
Electrochemical Degradation of Antibiotics
Wang et al. (2017) investigated the electrochemical degradation of enrofloxacin, using a PbO2 anode. The study's focus on the degradation process involving piperidine rings provides insights into the environmental and biochemical interactions of similar compounds (Wang, 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(3R)-3-(difluoromethoxy)piperidine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2NO.ClH/c7-6(8)10-5-2-1-3-9-4-5;/h5-6,9H,1-4H2;1H/t5-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRUORSJHMYXSK-NUBCRITNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC(F)F.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CNC1)OC(F)F.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClF2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1638744-82-7 | |
Record name | Piperidine, 3-(difluoromethoxy)-, hydrochloride (1:1), (3R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1638744-82-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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